
Application Notes: Preparing Carbutamide Stock
Solutions for Cell Culture Experiments

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Carbutamide

Cat. No.: B1668437 Get Quote

Audience: Researchers, scientists, and drug development professionals.

These application notes provide a comprehensive guide for the preparation, storage, and use

of carbutamide solutions in in vitro cell culture experiments. Adherence to these protocols is

crucial for ensuring experimental reproducibility and accuracy.

Physicochemical Properties and Storage
Carbutamide is a first-generation sulfonylurea compound.[1][2] Proper handling and storage

are essential to maintain its stability and efficacy. The table below summarizes its key

properties.
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Property Data Citations

CAS Number 339-43-5 [3][4][5][6]

Molecular Formula C₁₁H₁₇N₃O₃S [2][3][7][8][9]

Molecular Weight 271.34 g/mol [2][3][7][8][9]

Appearance
Solid; Light yellow to brown or

Off-White to Pale Beige
[3][9]

Solubility

- DMSO: 50 mg/mL (184.27

mM); may require sonication.

[3] Other sources suggest ~12

mg/mL.[6]- Ethanol: Slightly

soluble.[6]- PBS (pH 7.2): ~0.3

mg/mL.[6]- Water: 535 mg/L at

37°C; soluble at pH 5 to 8.[4]

[8]

[3][4][6][8]

Storage (Solid)
-20°C for 3 years; 4°C for 2

years.
[3]

Storage (Stock Solution)

In solvent: -80°C for 6 months;

-20°C for 1 month.[3] Aqueous

solutions are not

recommended for storage

beyond one day.[6]

[3][6]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Carbutamide Stock Solution (100 mM in DMSO)
This protocol details the preparation of a concentrated stock solution, which can be aliquoted

and stored for long-term use.

Materials and Equipment:

Carbutamide powder (purity ≥98%)
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Dimethyl sulfoxide (DMSO), cell culture grade, anhydrous

Sterile, pyrogen-free conical tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Safety First: Perform all steps in a chemical fume hood or on a bench in a well-ventilated

area. Wear appropriate PPE.

Calculation: Determine the mass of carbutamide required. To prepare 1 mL of a 100 mM

stock solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.1 mol/L x 0.001 L x 271.34 g/mol x 1000 mg/g = 27.134 mg

Weighing: Accurately weigh 27.13 mg of carbutamide powder and transfer it to a sterile

conical tube.

Dissolving: Add 1 mL of anhydrous, cell culture-grade DMSO to the tube. It is recommended

to use newly opened DMSO, as hygroscopic DMSO can negatively impact solubility.[3]

Mixing: Tightly cap the tube and vortex thoroughly until the carbutamide is completely

dissolved. If necessary, use an ultrasonic bath to aid dissolution.[3] The solution should be

clear.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. Store the aliquots at -20°C for up to one month or at -80°C for up to

six months.[3] Avoid repeated freeze-thaw cycles.
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Workflow for Preparing Carbutamide Stock Solution

Start

1. Calculate Mass
(e.g., 27.13 mg for 1 mL of 100 mM)

2. Weigh Carbutamide Powder

3. Add Anhydrous DMSO
(e.g., 1 mL)

4. Vortex / Sonicate
Until Fully Dissolved

5. Aliquot into
Sterile Tubes

6. Store at -20°C or -80°C

Ready for Use

Click to download full resolution via product page

Workflow for preparing carbutamide stock solution.
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Protocol 2: Preparation of a Working Solution in Cell
Culture Medium
The concentrated stock solution must be diluted to the final desired concentration in the cell

culture medium immediately before treating cells.

Procedure:

Warm Medium: Warm the required volume of your specific cell culture medium (e.g., DMEM,

RPMI-1640) to 37°C in a water bath.

Thaw Stock: Thaw one aliquot of the carbutamide stock solution at room temperature.

Dilution: In a sterile tube, add the appropriate volume of the stock solution to the pre-warmed

medium.

Example: To prepare 10 mL of medium with a final carbutamide concentration of 100 µM

from a 100 mM stock:

Volume of Stock (µL) = (Final Conc. (µM) x Final Vol. (mL)) / Stock Conc. (mM)

Volume of Stock (µL) = (100 µM x 10 mL) / 100 mM = 10 µL

Pipette 10 µL of the 100 mM stock solution directly into 10 mL of the cell culture medium.

Mixing: Mix immediately by gently inverting the tube or swirling. Crucially, add the stock

solution to the medium, not the other way around, to prevent precipitation.

Solvent Concentration: Ensure the final concentration of DMSO is non-toxic to the cells. In

the example above, the final DMSO concentration is 0.1% (10 µL in 10 mL), which is

generally well-tolerated by most cell lines. It is best practice to keep the final DMSO

concentration below 0.5% and to include a vehicle control (medium with the same final

concentration of DMSO) in all experiments.[10]

Application: Use the freshly prepared working solution immediately for your cell culture

experiment.
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Mechanism of Action
Carbutamide is a first-generation sulfonylurea that stimulates the release of insulin from

pancreatic β-cells.[1][11] Its mechanism involves binding to the sulfonylurea receptor 1 (SUR1),

a subunit of the ATP-sensitive potassium (K-ATP) channel on the β-cell membrane.[1][11] This

binding event closes the K-ATP channels, leading to a buildup of intracellular potassium and

subsequent membrane depolarization.[11] The depolarization opens voltage-gated calcium

channels, causing an influx of extracellular Ca²⁺.[1][11] The resulting increase in intracellular

calcium concentration triggers the exocytosis of insulin-containing granules, releasing insulin

into the bloodstream.[1][11]
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Carbutamide Mechanism of Action in Pancreatic β-Cells
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Carbutamide's signaling pathway in pancreatic β-cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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